Cas no 1914-59-6 ((3E)-2-oxo-4-phenylbut-3-enoic acid)
1914-59-6 structure
Product Name:(3E)-2-oxo-4-phenylbut-3-enoic acid
CAS No:1914-59-6
MF:C10H8O3
MW:176.168723106384
CID:1385001
PubChem ID:5356206
Update Time:2025-04-20
(3E)-2-oxo-4-phenylbut-3-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Butenoic acid, 2-oxo-4-phenyl-, (E)-
- (E)-2-oxo-4-phenyl-3-butenoic acid
- (E)-2-oxo-4-phenylbut-3-enoic acid
- (E)-benzylidene pyruvic acid
- 2-oxo-4-phenyl-3-butenoic acid
- acide E-benzylidenepyruvique
- trans-benzylidenepyruvic acid
- (3E)-2-oxo-4-phenylbut-3-enoic acid
- (3E)-2-Oxo-4-phenyl-3-butenoic acid #
- 1914-59-6
- DTXSID40901608
- NSC-53200
- NSC53200
- AKOS005256778
- 2-oxo-4-phenylbut-3-enoicacid
- 17451-19-3
- G69753
- SCHEMBL1620754
- MFCD00196835
- 2-oxo-4-phenylbut-3-enoic acid
- 3-Butenoic acid, 2-oxo-4-phenyl-, (3E)-
- A904197
- 3-Butenoic acid, 2-oxo-4-phenyl-
- EN300-1608872
- SCHEMBL1620755
- (E)-2-oxo-4-phenyl-but-3-enoic acid
- 2-Oxo-4-phenyl-but-3-enoic acid
- NoName_741
- CS-0235779
- G85787
-
- Inchi: 1S/C10H8O3/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h1-7H,(H,12,13)/b7-6+
- InChI Key: YQOUMBVFEWZLME-VOTSOKGWSA-N
- SMILES: O=C(C(=O)O)/C=C/C1C=CC=CC=1
Computed Properties
- Exact Mass: 176.04700
- Monoisotopic Mass: 176.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37000
- LogP: 1.35350
(3E)-2-oxo-4-phenylbut-3-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1608872-0.05g |
(3E)-2-oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 0.05g |
$58.0 | 2023-05-26 | ||
| Enamine | EN300-1608872-0.1g |
(3E)-2-oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 0.1g |
$87.0 | 2023-05-26 | ||
| Enamine | EN300-1608872-0.25g |
(3E)-2-oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 0.25g |
$124.0 | 2023-05-26 | ||
| Enamine | EN300-1608872-0.5g |
(3E)-2-oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 0.5g |
$195.0 | 2023-05-26 | ||
| Enamine | EN300-1608872-1.0g |
(3E)-2-oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 1g |
$250.0 | 2023-05-26 | ||
| Enamine | EN300-1608872-2.5g |
(3E)-2-oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 2.5g |
$595.0 | 2023-05-26 | ||
| Enamine | EN300-1608872-5.0g |
(3E)-2-oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 5g |
$1171.0 | 2023-05-26 | ||
| Enamine | EN300-1608872-10.0g |
(3E)-2-oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 10g |
$2228.0 | 2023-05-26 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306449-50mg |
(3e)-2-Oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 98% | 50mg |
¥1252 | 2023-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306449-100mg |
(3e)-2-Oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 98% | 100mg |
¥462 | 2023-04-15 |
(3E)-2-oxo-4-phenylbut-3-enoic acid Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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